Cas no 1448071-45-1 (N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylpentanamide)

• Product Name: N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylpentanamide
• CAS No: 1448071-45-1
• MF: C₁₅H₂₄N₄O₂
• MW: 292.376663208008
• CID: 6220673
• PubChem ID: 71807272
• Update Time: 2025-10-28

N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylpentanamide Chemical and Physical Properties

Names and Identifiers

• N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylpentanamide
• N-(4,6-dimethyl-2-morpholin-4-ylpyrimidin-5-yl)pentanamide
• F6438-0099
• AKOS024560575
• 1448071-45-1
• N-(4,6-dimethyl-2-morpholinopyrimidin-5-yl)pentanamide
• N-[4,6-DIMETHYL-2-(MORPHOLIN-4-YL)PYRIMIDIN-5-YL]PENTANAMIDE

• Inchi： 1S/C15H24N4O2/c1-4-5-6-13(20)18-14-11(2)16-15(17-12(14)3)19-7-9-21-10-8-19/h4-10H2,1-3H3,(H,18,20)
• InChI Key： YFQSYVBORQHPJV-UHFFFAOYSA-N
• SMILES： O1CCN(C2N=C(C)C(=C(C)N=2)NC(CCCC)=O)CC1

Computed Properties

• Exact Mass: 292.18992602g/mol
• Monoisotopic Mass: 292.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylpentanamide

N-4,6-Dimethyl-2-(Morpholin-4-yl)pyrimidin-5-ylpentanamide (CAS No. 1448071-45-1): A Comprehensive Overview

N-4,6-Dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylpentanamide (CAS No. 1448071-45-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidines and features a morpholine moiety, which contributes to its unique pharmacological properties. The structure of N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylpentanamide includes a pyrimidine ring with substituents at the 4 and 6 positions, a morpholine ring, and a pentanamide chain, making it a versatile molecule for various biological studies.

The synthesis of N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylpentanamide involves several well-documented chemical reactions. Typically, the process begins with the formation of the pyrimidine core through a condensation reaction between a suitable amine and a carbonyl compound. The subsequent introduction of the morpholine ring and the pentanamide chain is achieved through selective substitution and coupling reactions. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

In terms of its biological activity, N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylpentanamide has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an anti-inflammatory agent. Research has demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in numerous inflammatory diseases. Additionally, studies have explored its role in modulating immune responses, suggesting potential applications in autoimmune disorders.

Another significant area of research is the investigation of N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylpentanamide as an antiviral agent. Preliminary data indicate that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve the inhibition of viral replication through interference with key viral enzymes or host cell pathways. These findings have sparked interest in further exploring its potential as a therapeutic option for viral infections.

The pharmacokinetic properties of N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylpentanamide have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and demonstrates good bioavailability. Its distribution to target tissues is efficient, and it has been found to have a reasonable half-life, which supports its potential for once-daily dosing regimens.

Toxicity studies on N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-ylpentanamide have indicated that it is generally well-tolerated at therapeutic doses. However, like any new chemical entity (NCE), it is crucial to conduct comprehensive safety evaluations before advancing to clinical trials. Preclinical toxicity assessments have not revealed any major safety concerns, but ongoing studies are necessary to ensure its long-term safety profile.

In conclusion, N-4,6-dimethyl-2-(morpholin-4-y l)pyrimidin -5 - ylpentan amide (CAS No. 1 4 48071 - 4 5 - 1 ) represents a promising compound with diverse therapeutic potentials. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in various medical applications. As research continues to advance our understanding of this molecule, it holds significant promise for addressing unmet medical needs in areas such as inflammation, autoimmune disorders, and viral infections.